Cas no 2167473-68-7 (5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2167473-68-7
• MF: C₁₀H₉ClFN₃S
• MW: 257.714962720871
• CID: 5858456
• PubChem ID: 165740057
• Update Time: 2025-06-15

5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol
• 2167473-68-7
• EN300-1274983

• Inchi： 1S/C10H9ClFN3S/c11-8-3-1-2-7(6-8)9-13-14-10(16)15(9)5-4-12/h1-3,6H,4-5H2,(H,14,16)
• InChI Key： WSWBVSGQPAWEFN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NNC(N1CCF)=S

Computed Properties

• Exact Mass: 257.0189743g/mol
• Monoisotopic Mass: 257.0189743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2167473-68-7)

5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities. The presence of both chloro and fluoro substituents in its molecular structure enhances its pharmacological potential, making it a valuable candidate for further exploration in drug discovery.

The chemical structure of 5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol features a triazole ring linked to a chlorophenyl group and a fluoroethyl side chain. The triazole core is known for its stability and ability to interact with biological targets such as enzymes and receptors. The chloro group at the 3-position of the phenyl ring introduces electronic and steric effects that can modulate the compound's reactivity and binding affinity. Meanwhile, the fluoroethyl group at the 4-position adds another layer of complexity, influencing both metabolic stability and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies have shown that modifications in the substituent patterns of triazole derivatives can significantly alter their pharmacological profiles. For instance, the combination of a chloro group with a fluoroethyl moiety has been found to enhance binding interactions with certain therapeutic targets. This insight has driven researchers to explore novel derivatives like 5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol as potential leads for new therapeutic agents.

In vitro studies have begun to uncover the mechanistic basis of its activity. The compound has demonstrated promising interactions with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may exhibit antiviral properties by inhibiting key viral enzymes. These findings are particularly intriguing given the ongoing global emphasis on developing treatments for infectious diseases.

The synthesis of 5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol presents unique challenges due to the sensitive nature of its functional groups. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and regioselective functionalization techniques, are employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential for further derivatization. By systematically modifying its substituents, researchers can fine-tune its biological activity to target specific diseases more effectively. For example, exploring analogs with different fluoroalkyl chains or replacing the chlorophenyl group with other aryl moieties could yield compounds with enhanced efficacy or reduced side effects.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting how 5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol interacts with biological targets at an atomic level. These simulations help identify key binding pockets and optimize lead compounds before they enter more costly and time-consuming experimental phases.

As interest in targeted therapies grows, compounds like 5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol are becoming increasingly relevant. Their ability to modulate specific biological pathways makes them attractive candidates for personalized medicine approaches. Future research will likely focus on understanding how variations in their structure influence their therapeutic potential across different patient populations.

The regulatory landscape for novel pharmaceuticals also plays a crucial role in advancing compounds like this one. Compliance with international guidelines ensures that they can progress through clinical trials safely and efficiently. Collaborative efforts between academia and industry are essential to navigate these complexities and bring promising candidates to market.

In conclusion,5-(3-chlorophenyl)-4-(2-fluoroethyl)-4H-1,2,4-triazole-3-thiol represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for new treatments. Continued research into its synthesis, mechanism of action, and derivatives will further elucidate its potential contributions to human health.